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Compound of Interest

Compound Name: N-(3-Hydroxypropyl)phthalimide

Cat. No.: B1200213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(3-Hydroxypropyl)phthalimide,

with a central focus on its physicochemical properties, synthesis, and its emerging role in

pharmaceutical research. While quantitative solubility data for this compound is not readily

available in published literature, this document compiles existing qualitative information and

presents standardized methodologies for its determination.

Physicochemical Properties
N-(3-Hydroxypropyl)phthalimide is a white crystalline powder.[1] Its key physical and

chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₁H₁₁NO₃ [1][2]

Molecular Weight 205.21 g/mol [1][2]

CAS Number 883-44-3 [2]

Melting Point 74-76 °C [1][2]

Boiling Point 376.5 °C [1]

Density 1.331 g/cm³ [1]

Appearance White/Crystalline Powder [1]

Flash Point 181.5 °C [1]

Vapor Pressure 2.44E-06 mmHg at 25°C [1]

Refractive Index 1.605 [1]

pKa (Predicted) 14.88 ± 0.10 [1]

Solubility Profile
Detailed quantitative solubility data for N-(3-Hydroxypropyl)phthalimide in various solvents is

not extensively documented in publicly available literature; one source explicitly states its

solubility as "N/A".[1] However, based on its use in specific applications, a qualitative

understanding of its solubility can be inferred.
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Solvent Solubility Rationale / Reference

Water/Ethanol Mixtures Soluble

Used as a standard in the

synthesis of phthalimide

derivatives in high-

temperature, high-pressure

H₂O/EtOH mixtures.

Water

Reported as soluble by one

source, but this is not widely

corroborated.

[3]

Toluene
Implied to be soluble at

elevated temperatures.

A synthesis protocol uses

toluene as a solvent at 125 °C.

[4]

General Organic Solvents

Expected to have some

solubility based on its organic

structure.

The principle of "like dissolves

like" suggests solubility in polar

organic solvents.[5][6]

Experimental Protocols
Synthesis of N-(3-Hydroxypropyl)phthalimide
A common method for the synthesis of N-(3-Hydroxypropyl)phthalimide involves the reaction

of phthalic anhydride with 3-amino-1-propanol.[1][4]

Materials:

3-Amino-1-propanol

Phthalic anhydride

Anhydrous toluene

Argon or other inert gas

Procedure:
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Dissolve 10.0 g (133.1 mmol) of 3-amino-1-propanol in 100 mL of anhydrous toluene in a

reaction vessel equipped with a stirrer and a reflux condenser.[4]

Under an inert atmosphere (e.g., argon), add 19.7 g (133.1 mmol) of phthalic anhydride to

the solution.[4]

Heat the reaction mixture to 125 °C with constant stirring for approximately 6.5 hours.[4]

After the reaction is complete, cool the mixture to room temperature.[4]

Remove the toluene by vacuum evaporation to yield the crude product.[4]

The resulting white powdery product, 2-(3-hydroxypropyl)isodihydroindole-1,3-dione, is

obtained in quantitative yield and can often be used without further purification.[4]

An alternative method involves heating a mixture of phthalic anhydride and propanolamine at

160-180 °C for 4 hours.

General Protocol for Determining the Solubility of a
Solid Organic Compound
Given the absence of a specific published protocol for N-(3-Hydroxypropyl)phthalimide, the

following general method can be employed to determine its solubility in various solvents.[7][8]

Materials:

N-(3-Hydroxypropyl)phthalimide

A range of solvents (e.g., water, ethanol, methanol, acetone, DMSO)

Small test tubes

Vortex mixer or shaker

Analytical balance

Temperature-controlled environment (e.g., water bath)
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Procedure:

Accurately weigh a small amount of N-(3-Hydroxypropyl)phthalimide (e.g., 25 mg) and

place it into a small test tube.[8]

Add a measured volume of the desired solvent (e.g., 0.75 mL) in small portions to the test

tube.[8]

After each addition, vigorously shake or vortex the test tube to facilitate dissolution.[8]

Observe if the solid completely dissolves. If it does, the compound is considered soluble

under these conditions.

To determine the solubility limit, continue adding small, accurately weighed portions of the

solute to the saturated solution until a solid precipitate remains after vigorous and prolonged

agitation.

The total mass of the dissolved solute in the final volume of the solvent can then be used to

calculate the solubility (e.g., in g/100mL or mol/L).

For temperature-dependent solubility, this procedure can be repeated at various controlled

temperatures.

Visualizations
Synthesis Workflow of N-(3-Hydroxypropyl)phthalimide
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Caption: Synthesis of N-(3-Hydroxypropyl)phthalimide from phthalic anhydride and 3-amino-

1-propanol.

Application in Pain Research and Drug Development
N-(3-Hydroxypropyl)phthalimide has demonstrated activity in experimental models of

inflammatory and neuropathic pain, suggesting its potential as a lead compound in drug

discovery.[9][10]
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Caption: Conceptual workflow for the development of N-(3-Hydroxypropyl)phthalimide as a

pain therapeutic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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